Cas no 2228207-06-3 (5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine)

• Product Name: 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine
• CAS No: 2228207-06-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6395279
• PubChem ID: 165947258
• Update Time: 2025-05-21

5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine
• EN300-1743204
• 2228207-06-3

• Inchi： 1S/C11H13N3O/c1-7-3-4-8(10(5-7)15-2)9-6-13-11(12)14-9/h3-6H,1-2H3,(H3,12,13,14)
• InChI Key： VMTBFJQBVHEWRQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine

5-(2-Methoxy-4-methylphenyl)-1H-imidazol-2-amine: An Overview of a Promising Compound

5-(2-Methoxy-4-methylphenyl)-1H-imidazol-2-amine (CAS No. 2228207-06-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine.

Chemical Structure and Synthesis

The chemical structure of 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine is defined by its imidazole core and the substituted phenyl ring. The presence of a methoxy group at the 2-position and a methyl group at the 4-position on the phenyl ring imparts unique electronic and steric properties to the molecule. These features contribute to its potential biological activities and pharmacological properties.

The synthesis of 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine typically involves several steps, including the formation of the imidazole ring and the subsequent functionalization of the phenyl ring. One common approach is to start with an appropriate aryl amine and react it with a suitable imidazole precursor. Recent studies have explored various synthetic routes to optimize yield and purity, making the compound more accessible for further research and development.

Biological Activities

5-(2-Methoxy-4-methylphenyl)-1H-imidazol-2-amine has been investigated for its potential therapeutic applications, particularly in the areas of neurology and oncology. Preliminary studies have shown that this compound exhibits significant activity against certain types of cancer cells, suggesting its potential as an anticancer agent. Additionally, it has demonstrated neuroprotective effects in preclinical models, making it a promising candidate for treating neurodegenerative diseases.

In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the antitumor activity of 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine against a panel of human cancer cell lines. The results indicated that this compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Pharmacological Properties

The pharmacological properties of 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine, including its solubility, stability, and bioavailability, are crucial for its development as a therapeutic agent. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which is beneficial for formulation development. Its stability under various conditions has also been evaluated, ensuring that it remains active during storage and administration.

Bioavailability studies have demonstrated that 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine can be effectively absorbed after oral administration, making it suitable for use in oral formulations. Additionally, its low molecular weight and favorable physicochemical properties contribute to its ability to cross biological membranes, enhancing its potential as a drug candidate.

Clinical Trials and Future Prospects

The promising preclinical results of 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine have paved the way for further clinical investigation. Several Phase I clinical trials are currently underway to evaluate the safety and tolerability of this compound in human subjects. Early data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these trials continue to yield positive results, 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine could advance to Phase II trials, where its efficacy will be assessed in larger patient populations. The ultimate goal is to develop this compound into a safe and effective treatment option for various diseases, particularly those with unmet medical needs.

Conclusion

In conclusion, 5-(2-methoxy-4-methylphenyl)-1H-imidazol-2-amine (CAS No. 2228207-06-3) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its biological activities, pharmacological properties, and favorable preclinical results make it an attractive candidate for further development. As research continues to advance our understanding of this compound, it holds great promise for addressing important medical challenges in the future.